Cas no 62765-47-3 (L-Valine, N-butyl-)

L-Valine, N-butyl- structure
L-Valine, N-butyl- structure
Product Name:L-Valine, N-butyl-
CAS No:62765-47-3
MF:C9H19NO2
MW:173.25266289711
CID:431896
PubChem ID:51690956
Update Time:2025-04-19

L-Valine, N-butyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, N-butyl-
    • (2S)-2-(butylamino)-3-methylbutanoic acid
    • N-Butyl-L-valine
    • DTXSID10680195
    • SCHEMBL11582359
    • 62765-47-3
    • Inchi: 1S/C9H19NO2/c1-4-5-6-10-8(7(2)3)9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1
    • InChI Key: GWRFRFWMRXVVOZ-QMMMGPOBSA-N
    • SMILES: OC([C@H](C(C)C)NCCCC)=O

Computed Properties

  • Exact Mass: 173.14167
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

L-Valine, N-butyl- Related Literature

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